Cas no 139653-46-6 (1-Tetradecanaminium, N,N,N-tritetradecyl-, thiocyanate)

• Product Name: 1-Tetradecanaminium, N,N,N-tritetradecyl-, thiocyanate
• CAS No: 139653-46-6
• MF: C₅₇H₁₁₆N₂S
• MW: 861.609356880188
• CID: 1289526
• Update Time: 2024-08-03

1-Tetradecanaminium, N,N,N-tritetradecyl-, thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanaminium, N,N,N-tritetradecyl-, thiocyanate

• Inchi： 1S/C56H116N.CHNS/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57(54-50-46-42-38-34-30-26-22-18-14-10-6-2,55-51-47-43-39-35-31-27-23-19-15-11-7-3)56-52-48-44-40-36-32-28-24-20-16-12-8-4;2-1-3/h5-56H2,1-4H3;3H/q+1;/p-1
• InChI Key： APXOHFUYPFKLLL-UHFFFAOYSA-M
• SMILES： C([S-])#N.[N+](CCCCCCCCCCCCCC)(CCCCCCCCCCCCCC)(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 860.88658

Experimental Properties

• PSA: 23.79